(2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide

• CAS No.: 130997-69-2
• Molecular Formula: C10H8F3N3O2S
• Molecular Weight: 291.25 g/mol
• IUPAC Name: 2-[2-imino-6-(trifluoromethoxy)-1,3-benzothiazol-3-yl]acetamide
• InChI: InChI=1S/C10H8F3N3O2S/c11-10(12,13)18-5-1-2-6-7(3-5)19-9(15)16(6)4-8(14)17/h1-3,15H,4H2,(H2,14,17)
• InChI Key: XUMKCMLZXFPSMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OC(F)(F)F)SC(=N)N2CC(=O)N

Description

(2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide is a useful research compound. Its molecular formula is C10H8F3N3O2S and its molecular weight is 291.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure is as in Example 15, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and iodoacetamide (14.8 g) in methyl ethyl ketone (50 cc). The mixture is heated for 18 hours to boiling and then cooled to a temperature in the region of 20° C. The precipitate formed is filtered off, then added to distilled water (100 cc) and treated with 1N sodium hydroxide (37 cc). The insoluble matter is filtered off, washed with distilled water (100 cc) and recrystallized in boiling methanol (100 cc). (2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide (6.2 g), m.p. 228° C., is obtained.

Synthesis routes and methods II

Procedure details

The procedure is as in Example 15, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and iodoacetamide (14.8 g) in methyl ethyl ketone (50 cc). The mixture is heated for 18 hours to boiling and then cooled to a temperature in the region of 20.C. The precipitate formed is filtered off, then added to distilled water (100 cc) and treated with IN sodium hydroxide (37 cc). The insoluble matter is filtered off, washed with distilled water (100 cc) and recrystallized in boiling methanol (100 cc). (2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide (6.2 g), m.p. 228° C., is obtained.